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Compound of Interest

Compound Name:
Anti-Mouse OX40/CD134 (LALA-

PG) Antibody (OX86)

Cat. No.: B15602332 Get Quote

Application Notes and Protocols: In Vivo Grade
OX86 Antibody
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the proper storage, handling, and application of

the in vivo grade OX86 antibody. The OX86 antibody is a rat monoclonal antibody (IgG1) that

specifically targets the murine CD134, also known as OX40 or TNFRSF4. It functions as an

agonist, stimulating the OX40 signaling pathway to enhance T-cell responses, making it a

valuable tool in immunology and cancer immunotherapy research.

Storage and Handling
Proper storage and handling are critical to maintain the integrity and functionality of the in vivo

grade OX86 antibody.

Storage Recommendations:
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Condition Temperature Duration Notes

Short-term Storage 2-8°C Up to 1 month

Store in a sterile

condition as received.

[1][2][3]

Long-term Storage -80°C Extended periods

Aseptically aliquot into

working volumes and

store. Avoid repeated

freeze-thaw cycles.[1]

[3][4] Some suppliers

recommend ≤ -70°C.

[2]

Formulation and Stability:

The antibody is typically supplied in a sterile, preservative-free phosphate-buffered saline

(PBS) solution (0.01 M PBS, 150 mM NaCl, pH 7.2-7.4) without any carrier proteins.[1][5] Due

to the inherent properties of antibodies, some precipitation may occur over time.[1][5] If

precipitation is observed, it can be removed by aseptic centrifugation and/or filtration.[1][2]

Key Handling Precautions:

Aseptic Technique: Always use sterile techniques when handling the antibody to prevent

microbial contamination.

Avoid Freeze-Thaw Cycles: Repeated freezing and thawing can denature the antibody,

leading to a loss of activity.[1][2][3][4] Aliquoting the antibody into single-use volumes for

long-term storage is highly recommended.[1][2][3][4]

Dilution: If dilution is necessary, use a sterile, endotoxin-free buffer as recommended by the

supplier. Some suppliers recommend a specific in vivo antibody diluent.[5]

Mechanism of Action and Signaling Pathway
The OX86 antibody is an agonist that binds to OX40 (CD134), a member of the tumor necrosis

factor receptor (TNFR) superfamily.[5][6] OX40 is primarily expressed on activated CD4+ and
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CD8+ T cells, as well as on other immune cells like regulatory T cells (Tregs), natural killer (NK)

cells, and NKT cells.[1][4][5]

Binding of the OX86 antibody to OX40 provides a co-stimulatory signal to T cells, leading to:

Enhanced T-cell Proliferation and Survival: Promotes the clonal expansion of antigen-specific

T cells.[5]

Increased Cytokine Production: Boosts the production of effector cytokines such as IL-2 and

IFN-γ.[5]

Inhibition of T-cell Tolerance: Can prevent the induction of an unresponsive state in T cells.[5]

Enhanced Anti-Tumor Immunity: By activating T cells, the OX86 antibody can delay tumor

growth in vivo.[5][6][7]

OX86 Antibody Signaling Pathway
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Click to download full resolution via product page

Caption: OX86 antibody binds to and activates the OX40 receptor on T-cells.

In Vivo Experimental Protocol: Anti-Tumor Efficacy
Study
This protocol provides a general framework for evaluating the anti-tumor efficacy of the in vivo

grade OX86 antibody in a murine tumor model.

Materials:

In vivo grade OX86 antibody

Sterile, endotoxin-free PBS or recommended diluent

Tumor-bearing mice (e.g., C57BL/6 or BALB/c with syngeneic tumors)

Isotype control antibody (rat IgG1)

Sterile syringes and needles

Experimental Workflow:
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In Vivo Anti-Tumor Efficacy Workflow

Start: Tumor Cell Implantation

Allow Tumors to Establish
(e.g., 7-10 days)

Randomize Mice into
Treatment Groups

Administer Treatment:
- OX86 Antibody
- Isotype Control
- Vehicle (PBS)

Monitor Tumor Growth
(e.g., caliper measurements 2-3x/week)

Endpoint Analysis:
- Tumor Volume/Weight

- Survival Analysis
- Immune Cell Profiling

Click to download full resolution via product page

Caption: Workflow for an in vivo anti-tumor efficacy study using OX86 antibody.

Procedure:

Tumor Cell Implantation: Subcutaneously implant tumor cells into the flank of the mice.

Tumor Growth and Grouping: Allow tumors to reach a palpable size (e.g., 50-100 mm³).

Randomize mice into treatment groups (e.g., n=8-10 mice per group):
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Vehicle control (e.g., sterile PBS)

Isotype control (rat IgG1)

OX86 antibody

Antibody Preparation and Administration:

On the day of treatment, thaw the OX86 antibody and isotype control on ice.

Dilute the antibodies to the desired concentration using sterile, endotoxin-free PBS. A

typical dose for in vivo studies can range from 100 µg per mouse to 15 mg/kg,

administered intraperitoneally (i.p.).[7][8] The optimal dose and schedule should be

determined for each specific tumor model and experimental setup.

Administer the prepared solutions to the respective groups. A common treatment schedule

is twice a week for two weeks.[7]

Monitoring and Data Collection:

Measure tumor dimensions with calipers 2-3 times per week and calculate tumor volume

(e.g., Volume = 0.5 x Length x Width²).

Monitor the body weight and overall health of the mice.

Record survival data.

Endpoint Analysis:

At the end of the study (based on tumor size limits or a pre-determined time point),

euthanize the mice.

Excise tumors and record their final weight.

Tumors and spleens can be harvested for further analysis, such as flow cytometry to

assess the immune cell populations (e.g., CD4+ and CD8+ T cells).

Quality Control and Product Specifications
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The in vivo grade OX86 antibody is manufactured to ensure high purity and low endotoxin

levels, making it suitable for in vivo applications.

Parameter Specification Significance

Purity ≥95% by SDS-PAGE
Ensures the absence of

contaminating proteins.[1][5]

≥98% monomer by SEC

Indicates a low level of

antibody aggregates, which

can affect efficacy and safety.

[1][3]

Endotoxin Level <0.5 EU/mg (or lower)

Minimizes the risk of non-

specific inflammatory

responses in vivo.[1][3]

Concentration Typically ≥ 5.0 mg/ml
Provides a concentrated stock

for convenient dilution.[1][5]

Note: Always refer to the lot-specific datasheet provided by the supplier for the most accurate

and up-to-date information. Each investigator should determine their own optimal working

dilution for specific applications.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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